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Fundamentals of NazFe(CO)4

The table below outlines the basic identifiers, properties, and structural information for Disodium

Tetracarbonylferrate, also known as Collman's Reagent [1].

Category

Details

IUPAC Name

Other Names

Chemical Formula

Molar Mass

Appearance

Solubility

Structure

Key Hazard

Disodium tetracarbonylferrate [1]

Disodium iron tetracarbonyl, Collman's Reagent [1]

CaFeNaz0a4 [1]

213.87 g/mol [1]

Colorless solid [1]

Soluble in tetrahydrofuran, dimethylformamide, dioxane [1]

The iron center in [Fe(CO)4]?~ has a tetrahedral geometry [1]

Pyrophoric (catches fire spontaneously in air) [1]
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Classical Synthetic Applications

The following table summarizes the key reaction methodologies and protocols documented for NazFe(CO)a,

primarily derived from older organic synthesis literature [1].

Reaction Type Input Substrate Product Key Experimental Steps

| Two-Step Aldehyde Synthesis [1] | Primary alkyl bromides (R-Br) | Aldehyde (R-CHO) | 1. React
Naz2Fe(CO)s with R-Br to form alkyl iron intermediate Na[RFe(CO)4]. 2. Sequentially treat with
triphenylphosphine (PPhs) and then acetic acid (AcOH). | | Acyl Chloride to Aldehyde [1] | Acyl chlorides
(RCOCI) | Aldehyde (RCHO) | 1. React Naz2Fe(CO)4 with RCOCI to form an iron acyl complex. 2.
Hydrolyze the complex with hydrochloric acid (HCI). | | Alkyl Complex Formation [1] | Alkyl halides (R-
X) | Alkyl iron complex (Na[RFe(CO)4]) | React NazFe(CO)4 with the alkyl halide. This complex is a
precursor to other products. | | Conversion to Carboxylic Acid [1] | Alkyl iron complex (from above) |
Carboxylic Acid (RCO2zH) | Treat the alkyl iron complex with oxygen (O2) and acid (H*). | | Conversion to
Acid Halide [1] | Alkyl iron complex (from above) | Acid Halide (RC(O)X) | Treat the alkyl iron complex

with two equivalents of a halogen (X2). |

The workflow for its application in transforming alkyl halides into aldehydes or other derivatives can be

visualized as follows:
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Synthetic Pathway for NazFe(CO)a
(Alkyl Halide (R-X))

React with
NazFe(CO)a

Alkyl Iron Complex
Na[RFe(CO)4]

1. Add PPhs
2. Add AcOH
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Click to download full resolution via product page

Suggestions for Further Research

The lack of direct comparative data suggests that Na2Fe(CO)4 may be a specialized reagent whose utility is
well-established in specific, classical transformations rather than as a competitive option in modern cross-

coupling methodologies. To continue your research, you could:

e Consult Specialized Databases: Search platforms like Reaxys or SciFinder using the reactions
listed above as starting points. You may find more recent publications or patents that compare the
efficiency of these methods against newer catalysts.

e Explore Modern Alternatives: The field of organometallic chemistry has advanced significantly. You
might find more robust and widely compared data on modern palladium-catalyzed cross-coupling
reactions (e.g., Suzuki, Negishi, Stille reactions) or organocobalt catalysts.

e Focus on Niche Applications: Given its air-sensitive nature, modern use of NazFe(CO)s might be
confined to niche applications where its specific reactivity is unparalleled, such as the
functionalization of certain polymers [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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